Cas no 15446-15-8 (Acetic acid,2-[(4-chlorophenyl)thio]-, methyl ester)

• Product Name: Acetic acid,2-[(4-chlorophenyl)thio]-, methyl ester
• CAS No: 15446-15-8
• MF: C₉H₉ClO₂S
• MW: 216.684560537338
• CID: 152025
• PubChem ID: 246210
• Update Time: 2025-04-19

Acetic acid,2-[(4-chlorophenyl)thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(4-chlorophenyl)thio]-, methyl ester
• methyl 2-(4-chlorophenyl)sulfanylacetate
• METHYL 2-(4-CHLOROPHENYLTHIO)ACETATE
• methyl 2-[(4-chlorophenyl)thio]acetate
• methyl 4-chlorophenylthioacetate
• NSC-58868
• AKOS008909427
• Methyl2-(4-chlorophenylthio)acetate
• SCHEMBL15549840
• NSC58868
• DTXSID40934991
• Methyl [(4-chlorophenyl)sulfanyl]acetate
• METHYL 2-[(4-CHLOROPHENYL)SULFANYL]ACETATE
• 15446-15-8

• MDL： MFCD00018665
• Inchi： 1S/C9H9ClO2S/c1-12-9(11)6-13-8-4-2-7(10)3-5-8/h2-5H,6H2,1H3
• InChI Key： LBSLGCXURMKUAO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SCC(=O)OC

Computed Properties

• Exact Mass: 216.00100
• Monoisotopic Mass: 216.0011784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.60000
• LogP: 2.60510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers